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Compound of Interest

Compound Name:
N-(3-Chlorophenyl)-N'-(2-

naphthyl)urea

CAS No.: 380861-28-9

Cat. No.: B11831813

Get Quote

CAS Number: 380861-28-9 Chemical Class: Halogenated Diarylurea Primary Application:

Research chemical; Kinase inhibitor scaffold (e.g., VEGFR, p38 MAP kinase pathways).[1]

Hazard Identification & Safety Profile
Before initiating disposal, you must understand the chemical's risk profile.[1] As a halogenated

aromatic urea, this substance shares toxicological properties with known aquatic toxins (e.g.,

Diuron, Linuron).

Likely GHS Classification (Precautionary)[1]
Signal Word:WARNING

Health Hazards:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][4][5]
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H335: May cause respiratory irritation.[1][6]

H373: May cause damage to organs through prolonged or repeated exposure

(Liver/Kidneys).[1]

Environmental Hazards:

H410: Very toxic to aquatic life with long lasting effects.[1][3][6] (Critical for disposal

planning).

Personal Protective Equipment (PPE) Matrix
Protection Type Specification Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

particulates during weighing or

spill cleanup.[1]

Dermal
Nitrile Gloves (Double-gloved

recommended)

Prevents transdermal

absorption.[1] Standard nitrile

offers >480 min breakthrough

time for solid handling.[1]

Ocular Chemical Splash Goggles
Protects against dust ingress

and splashes if in solution.[1]

Body Lab Coat + Tyvek Sleeves
Minimizes contamination of

personal clothing.[1]

Disposal Decision Logic
The disposal pathway depends entirely on the physical state of the waste. Never dispose of

this compound down the drain.

Visualization: Waste Stream Decision Tree
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Identify Waste Type

Is it Solid Waste? Is it Liquid Waste? Is it Contaminated Debris?

Pure Substance
(Expired/Unused)

Yes

Dissolved in Solvent
(DMSO/Methanol)

Yes

Gloves, Weigh Boats,
Paper Towels

Yes

Segregate into
'Toxic Solid Waste'

Container

Segregate into
'Halogenated Solvent'

Container

Double-bag in
Clear Hazardous Waste Bags

FINAL DISPOSAL:
High-Temperature Incineration

(Required for Halogens)

Click to download full resolution via product page

Figure 1: Decision logic for segregating N-(3-Chlorophenyl)-N'-(2-naphthyl)urea waste

streams.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Context: Expired stock, leftover powder from synthesis, or degraded samples.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Labeling: Affix a hazardous waste tag.

Constituents: "N-(3-Chlorophenyl)-N'-(2-naphthyl)urea" (Do not use abbreviations like

"Urea derivative").
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Hazard Checkbox: Select "Toxic" and "Irritant."[1]

Transfer: Carefully transfer the solid using a disposable spatula.[1] Do not generate dust.[1]

[2][3][4][6]

Secondary Containment: Place the primary container inside a secondary bin until pickup.

Scenario B: Liquid Waste (Solutions)
Context: Reaction mixtures, mother liquors, or DMSO stock solutions.[1]

Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol, DCM) is compatible

with the waste stream.[1]

Segregation:

Crucial Step: Because the molecule contains Chlorine, this must go into the Halogenated

Waste stream, even if the solvent itself is non-halogenated (e.g., Methanol).[1]

Reasoning: Incineration facilities require separation of halogens to manage acid gas

scrubbing (HCl formation).[1]

Labeling:

List all solvents (e.g., "Methanol 99%").

List the solute: "N-(3-Chlorophenyl)-N'-(2-naphthyl)urea <1%".[1]

Storage: Cap tightly. Do not leave funnels in bottles.

Scenario C: Contaminated Debris
Context: Weighing boats, pipette tips, gloves, and bench paper.[1]

Collection: Collect all dry, contaminated items in a clear, 6-mil polyethylene hazardous waste

bag.

Sharps: If needles or glass pipettes are contaminated, they must go into a Hard-walled

Sharps Container, not a soft bag.[1]
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Sealing: Twist and tape the bag neck (Gooseneck seal) to prevent volatile release or dust

escape.[1]

Spill Response Protocol
In the event of a powder spill outside a containment hood:

Evacuate & Alert: Clear the immediate area.

PPE Up: Don N95 respirator, double gloves, and goggles.[1]

Containment: Cover the spill with a damp paper towel (water or ethanol) to prevent dust

aerosolization.[1]

Cleanup:

Scoop up the damp material and place it in a solid waste container.

Wipe the surface three times with ethanol-soaked wipes.[1]

Test surface pH or use UV light (if fluorescent) to verify removal (many aryl ureas

fluoresce).

Disposal: Treat all cleanup materials as Scenario C waste.

Regulatory & Compliance Context
US EPA (RCRA): While not explicitly listed as a P- or U-listed waste, this compound meets

the criteria for a Characteristic Waste if it exhibits toxicity (D000 series) upon leaching.[1]

However, the standard industry practice for research chemicals is to manage them as if they

are listed.[1]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration.[1]

Mechanism:[1][3][6][7] The urea bond (
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) cleaves at high temperatures.[1] The chlorine atom requires scrubbers to neutralize HCl
gas emissions.[1]

Prohibition:[1][2][3][5][6][7] Never autoclave this waste (potential for volatilization of toxic

byproducts).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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